1-Bromo-2,3,5,6-tetrafluoro-4-(trifluoromethoxy)benzene
Overview
Description
1-Bromo-2,3,5,6-tetrafluoro-4-(trifluoromethoxy)benzene is an organic compound that is part of a larger family of compounds known as haloarenes. It is a colorless, volatile liquid with a pungent odor that is used in a variety of scientific and industrial applications. Its chemical formula is C7H3BrF6O and its molecular weight is 273.9 g/mol. It is soluble in many organic solvents, such as chloroform, and is stable in air.
Scientific Research Applications
Aryne Route Synthesis
1-Bromo-2,3,5,6-tetrafluoro-4-(trifluoromethoxy)benzene is used in the synthesis of 1- and 2-(trifluoromethoxy)naphthalenes through an aryne route. This process involves the generation of specific phenyllithium intermediates, which can be further processed into various naphthalenes and naphthols, showcasing its utility in complex organic syntheses (Schlosser & Castagnetti, 2001).
Organometallic Synthesis
This chemical is also a valuable starting material in organometallic synthesis. It can lead to the formation of different organometallic intermediates like phenylmagnesium, phenyllithium, and phenylcopper, which are significant in various synthetic applications (Porwisiak & Schlosser, 1996).
Halogenation and Stability Studies
Research has been conducted on the controlled halogenation of this compound and its derivatives, leading to the creation of mono-, di-, tri-, and tetrachloro derivatives. These derivatives exhibit good thermal stability, which is critical in materials science and industrial applications (Herkes, 1977).
properties
IUPAC Name |
1-bromo-2,3,5,6-tetrafluoro-4-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7BrF7O/c8-1-2(9)4(11)6(5(12)3(1)10)16-7(13,14)15 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMUCYHQKDURTKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)Br)F)F)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7BrF7O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2,3,5,6-tetrafluoro-4-(trifluoromethoxy)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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